![molecular formula C16H20N2O3 B153186 tert-Butyl 2-oxospiro[indoline-3,3'-pyrrolidine]-1'-carboxylate CAS No. 205383-87-5](/img/structure/B153186.png)
tert-Butyl 2-oxospiro[indoline-3,3'-pyrrolidine]-1'-carboxylate
Overview
Description
“tert-Butyl 2-oxospiro[indoline-3,3’-pyrrolidine]-1’-carboxylate” is a chemical compound with the molecular formula C16H20N2O3 . It has a molecular weight of 288.35 .
Molecular Structure Analysis
The molecular structure of “tert-Butyl 2-oxospiro[indoline-3,3’-pyrrolidine]-1’-carboxylate” is characterized by a spiro[indoline-3,3’-pyrrolidine] core, which is a type of bicyclic structure where the two rings share a single atom . The compound also contains a tert-butyl group and a carboxylate group .Physical And Chemical Properties Analysis
“tert-Butyl 2-oxospiro[indoline-3,3’-pyrrolidine]-1’-carboxylate” is a solid compound . It should be stored in a dry environment at 2-8°C .Scientific Research Applications
Synthesis of Spirocyclic Oxindole Analogue
This compound is used in the efficient and scalable synthesis of a spirocyclic oxindole analogue . The key steps in this process are dianion alkylation and cyclization of ethyl 2-oxindoline-5-carboxylate, and demethylation of the resulting spirocyclic oxindole .
Drug Discovery
Spirocyclic compounds, including this one, are becoming key building blocks for drug discovery . They have been shown to exhibit a variety of interesting biological activities, such as growth hormone secretagogues, neurokinin antagonists, oxytocin antagonists, monoamine transporter inhibitors, bradykinin antagonists, and cell cycle inhibitors .
Interaction with a Wide Range of Receptors
Due to their structure, spirocyclic compounds interact with a wide range of receptors . This activity has resulted in significant interest in developing efficient methods to prepare spiro compounds .
Stereoselective Synthesis
The compound is used in the development of new stereoselective approaches to spirocyclic oxindoles with spiro-3- to 8-membered rings . These structures are important for applications in medicinal chemistry, as intermediates or final products in total synthesis, and as model compounds for the development of enantioselective catalytic methodologies .
Improvement of Physicochemical Properties
Spirocyclic compounds can improve certain physicochemical properties such as lipophilicity, aqueous solubility, and metabolic stability, in comparison to the respective monocyclic structure . They access relatively underexplored chemical space and novel intellectual property (IP) space .
Eco-friendly Synthesis
A new indoline derivative, which is similar to the compound , has been eco-friendly synthesized . Its spectral properties and X-ray crystal structure have been studied .
Safety and Hazards
The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
Mechanism of Action
Target of Action
Spirocyclic oxindoles, a class of compounds to which this molecule belongs, have been shown to interact with a wide range of receptors . They exhibit a variety of interesting biological activities, such as growth hormone secretagogues, neurokinin antagonists, oxytocin antagonists, monoamine transporter inhibitors, bradykinin antagonists, and cell cycle inhibitors .
Mode of Action
Given the broad range of biological activities exhibited by spirocyclic oxindoles, it can be inferred that the compound likely interacts with its targets to induce changes that contribute to these activities .
Biochemical Pathways
Based on the biological activities associated with spirocyclic oxindoles, it can be inferred that the compound may influence various pathways related to growth hormone secretion, neurotransmission, oxytocin antagonism, monoamine transport, bradykinin antagonism, and cell cycle regulation .
Result of Action
Given the range of biological activities associated with spirocyclic oxindoles, it can be inferred that the compound likely induces a variety of molecular and cellular changes corresponding to these activities .
properties
IUPAC Name |
tert-butyl 2-oxospiro[1H-indole-3,3'-pyrrolidine]-1'-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c1-15(2,3)21-14(20)18-9-8-16(10-18)11-6-4-5-7-12(11)17-13(16)19/h4-7H,8-10H2,1-3H3,(H,17,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHCRLRHLKXXJJZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(C1)C3=CC=CC=C3NC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40451436 |
Source
|
| Record name | tert-Butyl 2-oxo-1,2-dihydro-1'H-spiro[indole-3,3'-pyrrolidine]-1'-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40451436 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 2-oxospiro[indoline-3,3'-pyrrolidine]-1'-carboxylate | |
CAS RN |
205383-87-5 |
Source
|
| Record name | tert-Butyl 2-oxo-1,2-dihydro-1'H-spiro[indole-3,3'-pyrrolidine]-1'-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40451436 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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